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Compound of Interest

Compound Name:
4,4-Dimethylpentane-2-

sulfonamide

Cat. No.: B13248966

Get Quote

Part 1: Chemical Identity & Physicochemical
Properties
Identification

Chemical Name: 4,4-Dimethylpentane-2-sulfonamide

IUPAC Name: 4,4-dimethylpentane-2-sulfonamide

Molecular Formula:

Molecular Weight: 179.28 g/mol

SMILES:CC(CC(C)(C)C)S(=O)(=O)N

Key Precursor: 4,4-Dimethylpentan-2-amine (CAS: 2803370-09-2)[1]

Structural Class: Aliphatic Primary Sulfonamide
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Predicted Physicochemical Properties
Note: Values are derived from computational modeling of the C7-sulfonamide scaffold.

Property Predicted Value Confidence Context

Physical State Solid (Crystalline) High

Primary sulfonamides

of this MW are

typically solids due to

H-bonding.

Melting Point 85–95 °C Med

Higher than the liquid

amine precursor due

to sulfonyl dipole

interactions.

Boiling Point ~310 °C (dec.) High

Decomposition likely

before boiling at atm

pressure.

Solubility (Water) Low to Moderate High

The hydrophobic tert-

butyl tail contrasts

with the polar

sulfonamide head.

LogP (Oct/Wat) 1.2 – 1.5 High

Lipophilic enough for

membrane

permeability; potential

for CNS entry.

pKa ~10.0 (NH proton) High

Weakly acidic; forms

salts with strong

bases (e.g., NaOH).

Part 2: Hazard Identification (GHS Classification)
Based on the "Read-Across" methodology from the amine precursor and the functional group

chemistry of primary sulfonamides, the following GHS classifications are assigned.
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Core Hazards
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H317: May cause an allergic skin reaction (Sensitizer warning).

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2] Remove

contact lenses if present and easy to do.[2] Continue rinsing.[2]

Expert Insight: The "Sulfonamide Warning"
Unlike aryl sulfonamides (common antibiotics like sulfamethoxazole), aliphatic sulfonamides

lack the aniline moiety responsible for the severe Stevens-Johnson Syndrome (SJS) reactions.

However, the sulfonamide group itself (

) is a structural alert for delayed-type hypersensitivity. Researchers with known sulfa allergies
should exercise extreme caution.

Part 3: In-Depth Toxicity Profile
Acute Toxicity Mechanisms

Oral/Dermal: Expected to be Category 4 or 5 (Low Toxicity). The aliphatic chain (neopentyl-

like structure) is metabolically stable, reducing the formation of reactive electrophiles.
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Inhalation: High risk of mucosal irritation. The compound's dust can mechanically and

chemically irritate the upper respiratory tract.

Toxicokinetics (ADME)
Absorption: Rapid absorption expected via oral and inhalation routes due to moderate LogP

(~1.3).

Distribution: Likely to distribute to water-rich tissues and potentially cross the Blood-Brain

Barrier (BBB) due to the lipophilic tert-butyl group facilitating transport.

Metabolism:

Phase I: The tert-butyl group is resistant to oxidation. The secondary carbon (C2) is

sterically hindered.

Phase II: N-glucuronidation at the sulfonamide nitrogen is the predicted primary clearance

pathway.

Excretion: Renal elimination of the unchanged parent and N-glucuronide conjugate.

Target Organ Toxicity
Primary:Skin & Eyes (Contact Irritation).[2]

Secondary:Kidneys. Poorly soluble sulfonamides can precipitate in acidic urine, causing

crystalluria. Recommendation: Maintain high hydration levels during handling or in vivo

studies.

Part 4: Synthesis & Handling Workflow
Synthesis Pathway (Retrosynthetic Analysis)
The most robust synthesis involves the chlorosulfonation of the parent alkane or the reaction of

the amine with sulfamide. The diagram below outlines the standard lab-scale synthesis from

the amine precursor.
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Critical Safety Control4,4-Dimethylpentan-2-amine
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Sulfamyl Chloride
Intermediate

 Activation (-78°C)

Sulfuryl Chloride
(SO2Cl2) or
Sulfamide

4,4-Dimethylpentane-
2-sulfonamide

(Target)
 Hydrolysis/Ammonolysis

HCl / NH3
(Byproducts)

Click to download full resolution via product page

Caption: Figure 1. Synthesis pathway highlighting the reactive intermediate stage requiring

temperature control to prevent runaway exotherms.

Emergency Response Decision Tree
This workflow dictates the immediate actions required upon exposure, prioritizing the mitigation

of sensitization risks.
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Exposure Event Detected

Identify Route

Skin Contact Eye Contact Inhalation

Wash with Soap/Water
(15 mins)

Rinse with Saline
(15 mins)

Move to Fresh Air
Support Breathing

Symptoms Persist?

Seek Medical Attention
(Mention Sulfonamide)

Yes (Redness/Pain)

Monitor for 24h
(Delayed Hypersensitivity)

No

Click to download full resolution via product page

Caption: Figure 2. Emergency response logic. Note the specific requirement to mention

"Sulfonamide" to medical personnel due to allergy risks.

Part 5: Storage & Environmental Impact
Storage Protocols

Conditions: Store in a cool, dry place (

). Hygroscopic potential is low, but moisture can degrade the sulfonamide over long periods
(hydrolysis).
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Incompatibilities: Strong oxidizing agents (e.g., permanganates) and strong bases (which will

deprotonate the sulfonamide).

Environmental Fate
Aquatic Toxicity: Predicted to be Harmful to aquatic life (Category 3). The branched alkyl

chain resists rapid biodegradation.

Mobility: Moderate mobility in soil. Prevent entry into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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